2-Propanone, 1-((1-ethyl-3-methyl-3H-pyrazolo(3,4-c)isoquinolin-5-yl)oxy)-

• CAS No.: 74123-63-0
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 1-(1-ethyl-3-methylpyrazolo[3,4-c]isoquinolin-5-yl)oxypropan-2-one
• InChI: InChI=1S/C16H17N3O2/c1-4-13-14-11-7-5-6-8-12(11)16(21-9-10(2)20)17-15(14)19(3)18-13/h5-8H,4,9H2,1-3H3
• InChI Key: ANIYUHHMZGSOTH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C2=C1C3=CC=CC=C3C(=N2)OCC(=O)C)C

Description

This compound (CAS: 74123-63-0) is a heterocyclic organic molecule with the molecular formula C₁₆H₁₇N₃O₂. Its structure features a pyrazolo[3,4-c]isoquinoline core substituted with an ethyl group at position 1, a methyl group at position 3, and a propanone moiety linked via an oxygen atom at position 3.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compounds with Identical Molecular Formula (C₁₆H₁₇N₃O₂)

Three compounds share the same molecular formula but differ in core structure and substituents:

CAS Number	Core Structure	Key Substituents	Notes
74123-63-0 (Target)	Pyrazolo[3,4-c]isoquinoline	1-ethyl, 3-methyl, 5-oxy-propanone	High structural complexity with fused bicyclic system .
143707-99-7	Furo[2,3-c]pyridine + pyridinone	5-ethyl, 3-(furo[2,3-c]pyridin-2-ylmethyl)amino, 6-methyl	Contains a furan-pyridine hybrid; amino groups may enhance solubility .
55062-34-5	Piperazinedione + indole	3-ethylidene, 6-(indol-3-ylmethyl), 1-methyl	Diketopiperazine backbone with indole substitution; potential peptide mimic .

Key Differences :

• The propanone substituent in the target may confer distinct hydrogen-bonding or metabolic stability compared to the amino-furan or indole groups in analogs .

Pyrazole-Based Analogues

• 5-Amino-3-hydroxy-pyrazole derivatives (e.g., compounds 7a, 7b, 11a, 11b) feature amino and hydroxy groups on the pyrazole ring, synthesized via reactions with malononitrile or ethyl cyanoacetate . The target’s propanone group may reduce electrophilicity compared to nitrile/ester substituents, altering metabolic pathways .

Pyrazolo-Azepino-Indole Hybrid (3c)

• 5-(2-Furyl)-1,3-dimethylpyrazoloazepinoindole (CAS: Not provided) from HETEROCYCLES (2003) shares a fused pyrazole system but incorporates an azepine ring and furan substituent. The target’s isoquinoline core may enhance aromatic stacking vs. the azepine’s flexibility .

Functional Group and Physicochemical Comparisons

• IR and Thermal Stability: A tetrahydropyrimidine derivative () with C=O, CN, and NO₂ groups shows IR peaks at 2188 cm⁻¹ (CN) and 1700 cm⁻¹ (C=O), with a melting point of 190.9°C . The target compound’s propanone (C=O) and pyrazole (N-H) groups would likely exhibit similar IR signatures but lack nitro group instability .
• Synthetic Yields: Pyrazolo-azepinoindole 3c was synthesized in 61% yield using phosphorus oxychloride, suggesting moderate efficiency for complex heterocycles .